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Introduction
1-Bromo-4-ethyl-2-nitrobenzene is a substituted aromatic compound with significant

applications in organic synthesis, particularly as a versatile intermediate in the development of

pharmaceuticals and agrochemicals. Its molecular structure, featuring a benzene ring

functionalized with a bromine atom, an ethyl group, and a nitro group, provides multiple

reaction sites for constructing more complex molecules. This guide offers a comprehensive

overview of its chemical properties, synthesis, characterization, and safe handling protocols,

tailored for researchers and professionals in the chemical and pharmaceutical sciences.

The precise molecular weight of 1-Bromo-4-ethyl-2-nitrobenzene is a fundamental parameter

for stoichiometric calculations in synthesis and for accurate mass determination in analytical

procedures. The molecular formula is C8H8BrNO2.[1][2] Based on the atomic weights of its

constituent elements (Carbon: 12.011 u, Hydrogen: 1.008 u, Bromine: 79.904 u, Nitrogen:

14.007 u, Oxygen: 15.999 u), the calculated molecular weight is approximately 230.06 g/mol .

[1]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 1-Bromo-4-ethyl-2-
nitrobenzene is essential for its application in research and development. These properties
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dictate its behavior in various chemical transformations and analytical separations.

Property Value Source

Molecular Formula C8H8BrNO2 [1][2]

Molecular Weight 230.06 g/mol [1]

CAS Number 161988-89-2 [3]

Alternate CAS Number 10342-66-2 [2][4]

Appearance

Not explicitly stated, though

related compounds are often

crystalline solids.

Solubility

Soluble in common organic

solvents like dichloromethane

and ethyl acetate.

[5][6]

Synthesis of 1-Bromo-4-ethyl-2-nitrobenzene
The synthesis of 1-Bromo-4-ethyl-2-nitrobenzene typically involves the nitration of a

substituted bromobenzene or the bromination of a substituted nitrobenzene. The choice of

synthetic route depends on the availability of starting materials and the desired regioselectivity.

Synthetic Workflow Diagram
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Caption: Synthetic workflow for the bromination of 1-ethyl-4-nitrobenzene.

Experimental Protocol: Bromination of 1-Ethyl-4-
nitrobenzene
This protocol describes the synthesis of the regioisomer, 2-bromo-1-ethyl-4-nitrobenzene,

which provides insight into a common synthetic strategy for this class of compounds.[6]

Materials:

1-Ethyl-4-nitrobenzene (4.0 g, 26.4 mmol)

Silver sulfate (8.18 g, 26.4 mmol)

Concentrated sulfuric acid (24 mL)

Water (2.8 mL)

Bromine (4.23 g, 26.4 mmol)

10% Sodium hydrogen sulfite solution

Ethyl acetate

Sodium sulfate (Na2SO4)

Procedure:

To a mixture of 1-ethyl-4-nitrobenzene, silver sulfate, concentrated sulfuric acid, and water,

add bromine dropwise at ambient temperature.

Stir the mixture for 4 hours at ambient temperature after the addition is complete.

Pour the reaction mixture into a 10% sodium hydrogen sulfite solution (150 mL).

Extract the aqueous layer with ethyl acetate (3 x 300 mL).

Dry the combined organic extracts over sodium sulfate.
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Concentrate the solvent under vacuum to yield the product.

Rationale: The use of silver sulfate facilitates the bromination by acting as a halogen carrier,

enhancing the electrophilicity of bromine. The sulfuric acid serves as both a solvent and a

catalyst. The sodium hydrogen sulfite quench is necessary to neutralize any remaining

bromine.

Analytical Characterization
The identity and purity of 1-Bromo-4-ethyl-2-nitrobenzene are confirmed through a

combination of spectroscopic and chromatographic techniques.

Analytical Workflow Diagram
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Caption: Logical flow for the analytical characterization of the product.

Spectroscopic and Chromatographic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for

elucidating the molecular structure. For a related isomer, 2-bromo-1-ethyl-4-nitrobenzene,

the ¹H NMR spectrum shows characteristic signals for the ethyl group (a triplet and a quartet)

and distinct aromatic protons.[6]

Mass Spectrometry (MS): MS is used to determine the molecular weight. The mass

spectrum of the parent compound, 1-(2-bromoethyl)-4-nitrobenzene, shows a molecular ion

peak corresponding to its molecular weight.[7]

High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity

of the synthesized compound. A reverse-phase HPLC method using an acetonitrile/water

mobile phase can effectively separate the target compound from impurities.[8]

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present.

The spectrum would be expected to show characteristic absorption bands for the C-Br, C-N,

and N-O (from the nitro group) bonds. The IR spectrum of a related compound, 2-(2-azido-1-

(2-(2-azidoethoxy)ethoxy)ethyl)-4-bromo-1-nitrobenzene, displays peaks for the nitro group.

[9]

Safety and Handling
1-Bromo-4-ethyl-2-nitrobenzene and related nitroaromatic compounds should be handled

with care due to their potential toxicity.

General Handling Precautions:

Work in a well-ventilated area or a chemical fume hood.[10][11]

Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[10][12]

Prevent inhalation of dust or vapors.[10][11]
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Store in a cool, dry, and well-ventilated area in a tightly closed container, away from

incompatible substances.[10][13]

First Aid Measures:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[10]

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen.[10]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[10]

Conclusion
This technical guide provides a detailed overview of 1-Bromo-4-ethyl-2-nitrobenzene,

focusing on its molecular weight, physicochemical properties, synthesis, and analytical

characterization. The provided protocols and safety information are intended to support

researchers and drug development professionals in the effective and safe utilization of this

important chemical intermediate. Adherence to established laboratory safety practices is

paramount when handling this and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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